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Compound of Interest

Compound Name: Cresolphthalein

Cat. No.: B1221799 Get Quote

For Researchers, Scientists, and Drug Development Professionals

O-cresolphthalein, a phthalein dye, serves as a crucial pH indicator in various analytical and

clinical applications. Its distinct color transition in the alkaline range makes it particularly

suitable for titrations of weak acids and for colorimetric assays. This technical guide provides

an in-depth overview of its pH indicator properties, including its transition range, color changes,

and relevant physicochemical data.

Core Properties of O-Cresolphthalein
O-cresolphthalein's function as a pH indicator is dictated by its molecular structure, which

changes in response to the hydrogen ion concentration of the solution. This structural change

results in a visible colorimetric shift, allowing for the visual determination of a solution's pH.

Quantitative Data Summary
The key quantitative parameters of o-cresolphthalein as a pH indicator are summarized in the

table below for easy reference and comparison.
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Parameter Value

pH Transition Range 8.2 – 9.8[1][2][3][4]

Color in Acidic/Neutral Solution (pH < 8.2) Colorless[1][2][5][6]

Color in Alkaline Solution (pH > 9.8) Reddish-purple, Violet, or Red[1][2][3][7][8]

pKa 9.4[7][8][9]

Molecular Formula C₂₂H₁₈O₄[4][5]

Molecular Weight 346.38 g/mol [3][4][7]

Solubility Insoluble in water, soluble in ethanol[2][5]

Visualizing the pH-Dependent Color Change
The transition of o-cresolphthalein from its colorless to its colored form can be represented as

a logical progression dependent on the pH of the solution. The following diagram illustrates this

relationship.
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pH-dependent color change of o-cresolphthalein.

Experimental Protocols
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Preparation of O-Cresolphthalein Indicator Solution
(0.04% w/v)
A commonly used concentration for o-cresolphthalein as a pH indicator is 0.04% (w/v) in

ethanol.[6]

Materials:

o-Cresolphthalein powder

Ethanol (95% or absolute)

Volumetric flask (e.g., 100 mL)

Analytical balance

Stirring rod or magnetic stirrer

Procedure:

Weigh 0.04 g of o-cresolphthalein powder using an analytical balance.

Transfer the powder to a 100 mL volumetric flask.

Add approximately 50 mL of ethanol to the flask.

Swirl the flask or use a magnetic stirrer to completely dissolve the powder. O-

cresolphthalein is readily soluble in ethanol.[2][5]

Once dissolved, add ethanol to the flask until the solution reaches the 100 mL mark.

Stopper the flask and invert it several times to ensure a homogenous solution.

Store the indicator solution in a well-sealed container, protected from light.

Determination of the pH Transition Range
This protocol outlines a general method for visually determining the pH transition range of the

prepared o-cresolphthalein indicator solution.
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Materials:

Prepared o-cresolphthalein indicator solution

A series of buffer solutions with known pH values ranging from 7.0 to 11.0 (in increments of

0.2 pH units)

Test tubes or a microplate

Calibrated pH meter for verifying buffer pH

Procedure:

Arrange a series of test tubes, each containing one of the buffer solutions.

To each test tube, add a consistent amount (e.g., 2-3 drops) of the o-cresolphthalein
indicator solution.

Gently agitate each test tube to ensure uniform mixing.

Observe the color of the solution in each test tube against a white background.

Record the pH at which the first faint appearance of a pink or violet color is observed. This

marks the lower end of the transition range.

Continue observing the color change across the series of buffer solutions.

Record the pH at which the color change is complete and no further intensification of the

reddish-purple color is observed with increasing pH. This marks the upper end of the

transition range.

Applications in Research and Development
Beyond its use in routine acid-base titrations, o-cresolphthalein is also utilized in more

specialized applications within research and drug development. Notably, it is a key reagent in

the colorimetric determination of calcium in biological samples such as serum.[1][2] In this

method, o-cresolphthalein forms a colored complex with calcium ions under alkaline
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conditions, allowing for the quantification of calcium levels.[1][2] This application underscores

the importance of understanding its behavior in buffered, alkaline environments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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